Cas no 2413875-45-1 (1-(Bromomethyl)-1-(1,1-difluoroethyl)cyclobutane)

• Product Name: 1-(Bromomethyl)-1-(1,1-difluoroethyl)cyclobutane
• CAS No: 2413875-45-1
• MF: C₇H₁₁BrF₂
• MW: 213.063048601151
• CID: 5811062
• PubChem ID: 146049890
• Update Time: 2025-05-19

1-(Bromomethyl)-1-(1,1-difluoroethyl)cyclobutane Chemical and Physical Properties

Names and Identifiers

• 2413875-45-1
• EN300-7563739
• 1-(Bromomethyl)-1-(1,1-difluoroethyl)cyclobutane

• Inchi： 1S/C7H11BrF2/c1-6(9,10)7(5-8)3-2-4-7/h2-5H2,1H3
• InChI Key： IUEQDWMXGHNEKA-UHFFFAOYSA-N
• SMILES： BrCC1(C(C)(F)F)CCC1

Computed Properties

• Exact Mass: 212.00122g/mol
• Monoisotopic Mass: 212.00122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Additional information on 1-(Bromomethyl)-1-(1,1-difluoroethyl)cyclobutane

Introduction to 1-(Bromomethyl)-1-(1,1-difluoroethyl)cyclobutane (CAS No. 2413875-45-1)

1-(Bromomethyl)-1-(1,1-difluoroethyl)cyclobutane is a unique organic compound with the CAS registry number 2413875-45-1. This compound belongs to the class of cyclobutanes, which are known for their strained ring structure and reactivity. The molecule features a bromomethyl group and a 1,1-difluoroethyl group attached to the cyclobutane ring, making it a valuable intermediate in organic synthesis and a subject of interest in various chemical research fields.

The structure of cyclobutane itself is characterized by its four-membered ring, which introduces significant angle strain due to the tetrahedral geometry of carbon atoms. This strain makes cyclobutanes highly reactive compared to their larger cyclic counterparts, such as cyclopentane or cyclohexane. The addition of substituents like bromomethyl (-CH2Br) and 1,1-difluoroethyl (-CF2CH3) groups further modifies the electronic and steric properties of the molecule. These substituents can influence the compound's reactivity, stability, and potential applications in chemical synthesis.

Recent studies have highlighted the importance of brominated compounds in various industrial and pharmaceutical applications. The presence of a bromine atom in bromomethyl group introduces electrophilic character to the molecule, making it a suitable candidate for nucleophilic substitution reactions. Similarly, the difluoroethyl group contributes to the molecule's fluorinated nature, which is often associated with enhanced stability and bioavailability in drug design.

One of the key areas where cyclobutane derivatives have shown promise is in medicinal chemistry. The strained ring structure can be exploited to design molecules with specific pharmacokinetic properties. For instance, fluorinated compounds are increasingly being used in drug development due to their ability to modulate drug-receptor interactions without significantly altering the molecular framework. The combination of bromine and fluorine substituents in this compound makes it a versatile building block for synthesizing bioactive molecules.

In terms of synthesis, cyclobutanes can be prepared through various methods, including thermal cyclization of dienes or via transition-metal-catalyzed reactions. The specific synthesis of 1-(Bromomethyl)-1-(1,1-difluoroethyl)cyclobutane involves precise control over reaction conditions to ensure regioselectivity and yield optimization. Recent advancements in catalytic methods have enabled more efficient pathways for constructing such complex molecules.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a potential candidate for materials science applications, such as in the development of advanced polymers or electronic materials. Additionally, its role as an intermediate in organic synthesis has been explored in recent research studies.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of such compounds is crucial for their safe handling and disposal. Recent studies have focused on assessing the environmental impact of fluorinated and brominated compounds, emphasizing the need for sustainable synthetic practices.

In conclusion, cyclobutane derivatives, particularly those with halogenated substituents like bromomethyl and difluoroethyl, continue to be an area of active research due to their diverse applications and unique chemical properties. As new synthetic methodologies emerge and our understanding of these compounds deepens, they are expected to play an even more significant role in advancing both academic research and industrial applications.